2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(3-methylphenyl)-5-piperidin-1-yl-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C16H17N3O/c1-12-6-5-7-13(10-12)15-18-14(11-17)16(20-15)19-8-3-2-4-9-19/h5-7,10H,2-4,8-9H2,1H3
• InChI Key: SMJAAYGEDFTORN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCCCC3)C#N
• Molecular Formula: C16H17N3O
• DSSTOX Substance ID: DTXSID801322625
• Molecular Weight: 267.33 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 613651-15-3

Description

2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile, also known as MPPOC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to involve the modulation of ion channels, particularly the voltage-gated sodium channel (Nav). 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has been shown to selectively inhibit Nav channels, leading to a decrease in neuronal excitability and neurotransmitter release. This mechanism of action may underlie the potential therapeutic effects of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile in neurological disorders.
Biochemical and Physiological Effects:
2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has been shown to have several biochemical and physiological effects, including the modulation of ion channels, the inhibition of neurotransmitter release, and the reduction of neuronal excitability. These effects may have implications for the treatment of neurological disorders, such as epilepsy and chronic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile is its selectivity for Nav channels, which allows for the study of the role of these channels in neuronal signaling and synaptic transmission. However, one limitation of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile is its potential toxicity, which may limit its use in vivo. Additionally, the synthesis of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile can be challenging, and the yield may vary depending on the reaction conditions.

Future Directions

There are several future directions for the study of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile. One direction is the development of new derivatives of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile with improved selectivity and reduced toxicity. Another direction is the investigation of the potential therapeutic effects of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile in animal models of neurological disorders. Additionally, the use of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile as a tool to study ion channels and neuronal signaling may lead to new insights into the mechanisms underlying neurological disorders.

Synthesis Methods

The synthesis of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile involves the reaction of 3-methylbenzaldehyde, piperidine, and ethyl cyanoacetate in the presence of a catalyst, such as piperidine hydrochloride. The reaction proceeds through a series of steps, including the formation of an imine intermediate, followed by a cyclization reaction, and finally, the addition of a cyano group to form the oxazole ring. The yield of 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has shown promising results as a lead compound for the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems. In neuroscience, 2-(3-methylphenyl)-5-(1-piperidinyl)-1,3-oxazole-4-carbonitrile has been used as a tool to study the role of ion channels in neuronal signaling and synaptic transmission.